Cas no 917809-05-3 (Pyrimidine, 2-(methylsulfinyl)-4-[4-[3-(trifluoromethyl)phenyl]-5-thiazolyl]-)

• Product name: Pyrimidine, 2-(methylsulfinyl)-4-[4-[3-(trifluoromethyl)phenyl]-5-thiazolyl]-
• CAS No: 917809-05-3
• MF: C₁₅H₁₀F₃N₃OS₂
• MW: 369.384610652924
• CID: 784228
• PubChem ID: 69578389

Pyrimidine, 2-(methylsulfinyl)-4-[4-[3-(trifluoromethyl)phenyl]-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(methylsulfinyl)-4-[4-[3-(trifluoromethyl)phenyl]-5-thiazolyl]-
• 5-(2-methylsulfinylpyrimidin-4-yl)-4-[3-(trifluoromethyl)phenyl]-1,3-thiazole
• 2-(Methanesulfinyl)-4-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}pyrimidine
• DTXSID40740933
• 917809-05-3
• SCHEMBL5815206
• GGZSKYKLWIJLJW-UHFFFAOYSA-N

• Inchi： InChI=1S/C15H10F3N3OS2/c1-24(22)14-19-6-5-11(21-14)13-12(20-8-23-13)9-3-2-4-10(7-9)15(16,17)18/h2-8H,1H3
• InChI Key： GGZSKYKLWIJLJW-UHFFFAOYSA-N
• SMILES： CS(=O)C1=NC=CC(=N1)C2=C(N=CS2)C3=CC(=CC=C3)C(F)(F)F

Computed Properties

• Exact Mass: 369.02173878g/mol
• Monoisotopic Mass: 369.02173878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų